Cas no 17768-34-2 (2-(3-bromoadamantan-1-yl)acetic acid)

• Product Name: 2-(3-bromoadamantan-1-yl)acetic acid
• CAS No: 17768-34-2
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 50870
• PubChem ID: 329761444
• Update Time: 2025-10-05

2-(3-bromoadamantan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-adamantaneacetic acid
• 3-Bromoadamantane-1-acetic acid
• (3-BROMO-ADAMANTAN-1-YL)-ACETIC ACID
• 2-(3-Bromoadamantan-1-yl)acetic acid
• 3-Carboxymethyl-1-brom-adamantan
• acide bromo-3 adamantylacetique
• HFGLWCBEPPFDDJ-VSKBNFNDSA-N
• 3-Bromotricyclo[3.3.1.13,7]decane-1-acetic acid
• (3-Bromo-1-adamantyl)acetic acid, 3-Bromotricyclo[3.3.1.13,7]decane-1-acetic acid
• 3-Bromoadamantane-1-acetic acid
• HFGLWCBEPPFDDJ-UHFFFAOYSA-N
• AT32018
• Tricyclo[3.3.1.13,7]decane-1-acetic acid, 3-bromo-
• 2-(3-bromoadamantan-1-yl)aceticacid
• 3-bromo-1-adamantylacetic acid
• AKOS000114560
• EN300-00116
• F0035-0451
• 3-Bromo-1-adamantaneaceticacid
• Z56759872
• 3-bromoadamantan-1-ylacetic acid
• (3-bromo-1-adamantyl)acetic acid
• FT-0719909
• 2-(3-bromo-1-adamantyl)acetic Acid
• 17768-34-2
• AKOS016042492
• MFCD00154387
• AS-80576
• AE-641/02609063
• SCHEMBL1788108
• DB-003032
• (3-bromoadamantan-1-yl)acetic acid
• 2-(3-bromoadamantan-1-yl)acetic acid

• MDL： MFCD00154387
• Inchi： 1S/C12H17BrO2/c13-12-4-8-1-9(5-12)3-11(2-8,7-12)6-10(14)15/h8-9H,1-7H2,(H,14,15)
• InChI Key： HFGLWCBEPPFDDJ-UHFFFAOYSA-N
• SMILES： BrC12CC3CC(C1)CC(CC(=O)O)(C3)C2

Computed Properties

• Exact Mass: 272.04100
• Monoisotopic Mass: 272.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3

Experimental Properties

• Density: 1.556
• Melting Point: 194-200 °C
• Boiling Point: 373.3°Cat760mmHg
• Flash Point: 179.6°C
• PSA: 37.30000
• LogP: 3.19500

2-(3-bromoadamantan-1-yl)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26

Additional information on 2-(3-bromoadamantan-1-yl)acetic acid

Comprehensive Guide to 2-(3-bromoadamantan-1-yl)acetic acid (CAS No. 17768-34-2): Properties, Applications, and Innovations

2-(3-bromoadamantan-1-yl)acetic acid (CAS No. 17768-34-2) is a brominated derivative of adamantane, a structurally unique hydrocarbon known for its diamond-like cage framework. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of both a bromine substituent and a carboxylic acid functional group makes it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and advanced polymer development.

In recent years, the demand for adamantane-based compounds has surged, driven by their thermal stability and lipophilicity, which are critical for designing high-performance materials and bioactive molecules. Researchers frequently search for terms like "adamantane derivatives in drug design" or "brominated carboxylic acid applications," reflecting the growing interest in this niche. The compound’s CAS No. 17768-34-2 is often queried in databases to verify its purity and sourcing, underscoring its importance in regulated industries.

One of the standout features of 2-(3-bromoadamantan-1-yl)acetic acid is its role in click chemistry and bioconjugation. Its reactive bromine atom enables efficient cross-coupling reactions, while the carboxylic acid group facilitates esterification or amidation, making it a linchpin in modular synthesis. This dual functionality aligns with the trend toward green chemistry, as it reduces the need for multi-step processes. Users often explore questions like "How to functionalize adamantane derivatives?" or "Bromoadamantane acetic acid solubility," highlighting practical concerns in lab settings.

From a commercial perspective, CAS No. 17768-34-2 is cataloged by specialty chemical suppliers catering to R&D sectors. Its applications span organic electronics, where its rigid structure enhances charge transport, and medicinal chemistry, where it serves as a scaffold for protease inhibitors or antiviral agents. The rise of AI-driven molecular modeling has further amplified interest, with computational studies predicting novel derivatives of this compound for targeted therapies.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of brominated compounds is emphasized in protocols. Searches for "adamantane acetic acid storage" or "bromoadamantane stability" reflect user diligence. Innovations in sustainable synthesis routes, such as catalytic bromination, are being explored to align with global ESG (Environmental, Social, and Governance) goals.

In summary, 2-(3-bromoadamantan-1-yl)acetic acid (CAS No. 17768-34-2) exemplifies the intersection of structural ingenuity and functional adaptability. Its relevance in cutting-edge research and industrial applications ensures its continued prominence in scientific discourse, answering the needs of both academia and industry professionals.